Cas no 20780-53-4 ((R)-(+)-Styrene Oxide)

(R)-(+)-Styrene Oxide Properties

Names and Identifiers

• (r)-phenyloxirane
• (r)-styrene oxide
• R-Styrene oxide
• (R)-(+)-Styrene oxide
• (R)-2-Phenyloxirane
• (R)-(+)-1,2-EPOXYETHYLBENZENE
• (R)-(+)-Styrene Oxid
• PARAGOS 530144
• (2R)-2-phenyloxirane
• (R)-(+)-Phenyloxirane
• (R)-1,2-Epoxyethylbenzene
• (R)-Phenylethylene oxide
• R-Phenyloxirane
• (R)-(Epoxyethyl)benzene
• Oxirane, phenyl-, (2R)-
• Benzene, (epoxyethyl)-, (R)-
• 0HB27D5MRW
• AWMVMTVKBNGEAK-QMMMGPOBSA-N
• RSO
• Styrene oxide, (R)-
• 2-Phenyloxirane #
• PubChem5831
• (-)-R-Epoxystyrene
• (r)-(+)-styreneoxide
• (R)-(+)-Styrol
• (R)-(+)-Styrene oxide, 98%
• EN300-250892
• (R)-STYRENE 7,8-OXIDE
• S0516
• MFCD00066210
• Benzene, (epoxyethyl)-, (R)-(-)-
• (R)-BENZEN
• Benzene, (epoxyethyl)-, (R)-(+)-
• CCRIS 4093
• AKOS015900618
• J-502525
• F20441
• CHEBI:45389
• 20780-53-4
• (R)-2-phenyloxirane;(R)-Styrene oxide
• Z1255356265
• A4520
• SMR000471848
• (S)-(-)-Phenyloxirane
• MLS001066357
• Oxirane, 2-phenyl-, (2R)-
• BIDD:ER0688
• DB04499
• (+)-PHENYLOXIRANE
• CS-W013577
• (R)-(-)-(Epoxyethyl)benzene
• SCHEMBL1943997
• (R)-(+)-Styrene oxide, 97%, optical purity ee: 97% (GLC)
• AMY14840
• (R)-(+)-Styrene oxide, ChiPros(R), produced by BASF, >=98%
• UNII-0HB27D5MRW
• (R)-2-PHENYL-OXIRANE
• (r)-(+) styrene oxide
• AS-12169
• CZ96250200
• CHEMBL1235743
• HMS2231G06
• NIOSH/CZ9625020
• (+)-(R)-STYRENE OXIDE
• NS00120264
• Q27095270
• DTXSID401349483
• +Expand

• MDL： MFCD00066210
• InChIKey： AWMVMTVKBNGEAK-QMMMGPOBSA-N
• Inchi： 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/t8-/m0/s1
• SMILES： O1C([H])([H])[C@@]1([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1984

Computed Properties

• Exact Mass: 120.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 120.058
• Heavy Atom Count: 9
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 1.75790
• PSA: 12.53000
• Refractive Index: n20/D 1.534(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 89-90 °C/23 mmHg(lit.)
• Melting Point: -37 ºC
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Solubility: Chloroform
• Color/Form: Liquid 2. density (g/ml, 25/4 ℃)
• Specific Rotation: -21 º (c=5, chloroform 23 ºC)
• Optical Activity: [α]20/D +33°, neat
• Density: 1.051 g/mL at 25 °C(lit.)

(R)-(+)-Styrene Oxide Security Information

• Symbol: GHS07 GHS08
• RTECS：CZ9625010
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45-S53
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21; R36; R45
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H312-H319-H350
• Warning Statement： P201-P280-P305 + P351 + P338-P308 + P313
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 45-21-36
• Signal Word：Danger
• Explosive Limit：~22%
• HazardClass：Comb liq
• FLUKA BRAND F CODES：10

(R)-(+)-Styrene Oxide Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons